molecular formula C2H4MgO2+2 B085918 Magnesium acetate CAS No. 142-72-3

Magnesium acetate

Cat. No. B085918
CAS RN: 142-72-3
M. Wt: 84.36 g/mol
InChI Key: UEGPKNKPLBYCNK-UHFFFAOYSA-L
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Description

Synthesis Analysis

The synthesis of magnesium acetate has been explored using various starting materials, including metal magnesium, magnesium nitrate, magnesium carbonate, magnesium hydroxide, magnesium oxide, and magnesium chloride. These methods have enabled the production of magnesium acetate for use in a range of applications, such as catalysts, analysis reagents, organic synthetic intermediates, snowmelt agents, feed additives, modifiers, medicine, and precursors for the preparation of nanometer magnesium oxide (Xu Tie-jun, 2012). Furthermore, the synthesis of Mg(OH)2 nanoparticles from MgO with magnesium acetate as an additive has been reported, highlighting the utility of magnesium acetate in nanomaterials' synthesis (Qinggang Kong & H. Qian, 2012).

Molecular Structure Analysis

The structural chemistry of magnesium acetates has been detailed through the preparation and crystallization of various solvates and hydrates. The coordination environment of magnesium atoms, the structural roles of acetate groups, and hydrogen bonding systems were extensively characterized, providing insights into the molecular structure of magnesium acetate and its complexes (K. Scheurell, R. König, S. Troyanov, & E. Kemnitz, 2012).

Chemical Reactions and Properties

The reactivity and chemical properties of magnesium acetate have been explored in various contexts, including its role in the gas-phase synthesis and hydrolysis of organomagnesium cations. These studies reveal the potential of magnesium acetate in facilitating a wide range of chemical transformations and its application in organometallic chemistry (M. Leeming, George N. Khairallah, G. Silva, & R. O'hair, 2011).

Physical Properties Analysis

The physical properties of magnesium acetate, particularly its thermal behavior and phase transformations, have been investigated to understand its stability and reactivity under various conditions. The thermal dehydration of magnesium acetate tetrahydrate, leading to the formation of anhydrous glass and its subsequent crystallization, exemplifies the complex physical behavior of this compound (N. Koga, Yasumichi Suzuki, & Tomoyuki Tatsuoka, 2012).

Chemical Properties Analysis

The chemical properties of magnesium acetate, including its role in synthesis, catalysis, and as a precursor for other magnesium compounds, underscore its versatility. For instance, its application in the green synthesis of magnesium oxide nanoparticles demonstrates its utility in environmentally friendly manufacturing processes (S. Abinaya, Helen P. Kavitha, M. Prakash, & A. Muthukrishnaraj, 2021).

Scientific research applications

  • Aquaculture Nutrition: Magnesium acetate has been evaluated as a dietary supplement for tilapia, showing higher growth rates and dietary protein utilization compared to magnesium oxide and magnesium sulphate (Dąbrowska, Günther, & Meyer-Burgdorff, 1989).

  • Human Nutrition and Medicine: A study on human magnesium absorption revealed that magnesium from magnesium acetate is absorbed efficiently, indicating potential implications for dietary supplements and treatments for magnesium deficiency (Fine, Santa Ana, Porter, & Fordtran, 1991).

  • Chemical Analysis: Magnesium acetate has been utilized in anion-exchange chromatography for separating various dibasic organic acids, demonstrating its application in analytical chemistry (Lee & Samuelson, 1967).

  • Nephrology: In hemodialysis patients, magnesium acetate has been studied for its effects on arterial calcifications. Magnesium carbonate plus calcium acetate as a phosphate binder was found to potentially retard arterial calcifications (Tzanakis et al., 2014).

  • Cancer Research: The inhibitory effects of magnesium hydroxide on cell proliferation induced by methylazoxymethanol acetate in rat colon have been studied, indicating potential applications in cancer research (Wang, Yoshimi, Tanaka, & Mori, 1993).

  • Cardiovascular and Hypertension Studies: Oral magnesium supplementation, using magnesium oxide, has been investigated for its effects on blood pressure, platelet aggregation, and calcium handling in hypertension models (Kh, Khullar, Kashyap, Pandhi, & Uppal, 2000).

  • Neurological Research: A study on the effects of vitamin C and magnesium L-threonate treatment on learning and memory in lead-poisoned mice highlighted the role of magnesium in cognitive functions (Bislimi et al., 2021).

  • Veterinary Medicine and Animal Health: Magnesium hydroxide has been evaluated as a buffer to control acidosis in rumen culture fermenting carbohydrates, showing its potential application in veterinary medicine (Darwin & Blignaut, 2019).

  • Pharmacology: The neuromuscular block produced by magnesium, including its interactions with calcium and other agents, has been a subject of pharmacological research (Del Castillo & Engbaek, 1954).

  • Environmental Science and Engineering: Calcium magnesium acetate has been studied for its effectiveness as a dual SO2-NOx emission control agent, indicating its application in environmental science and pollution control (Steciak, Levendis, & Wise, 1995).

properties

IUPAC Name

magnesium;diacetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2C2H4O2.Mg/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UEGPKNKPLBYCNK-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)[O-].CC(=O)[O-].[Mg+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H6MgO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID7027097
Record name Magnesium acetate
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Molecular Weight

142.39 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid; Pellets or Large Crystals, Tetrahydrate: Colorless or white deliquescent solid; [Merck Index] White hygroscopic crystals with a mild odor of acetic acid; [Mallinckrodt Baker MSDS]
Record name Acetic acid, magnesium salt (2:1)
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Record name Magnesium acetate
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Product Name

Magnesium acetate

CAS RN

142-72-3
Record name Magnesium acetate
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Record name Magnesium acetate
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Record name Acetic acid, magnesium salt (2:1)
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Record name Magnesium acetate
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Record name Magnesium di(acetate)
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Record name MAGNESIUM ACETATE
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Synthesis routes and methods I

Procedure details

Into a 300 ml. flask equipped with mechanical stirrer and a condenser, and maintained under a nitrogen atmosphere, were added 21.5 grams magnesium acetate tetrahydrate and 100 ml. acetic anhydride and the mixture was heated at the reflux temperature for 3 hours. After the mixture had cooled, the liquid was drawn off and the solid dried at 40° C. under a vacuum of 0.2 mm mercury for several hours to obtain anhydrous magnesium acetate.
Quantity
21.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

An aqueous magnesium acetate solution was prepared by adding 1.07 g of magnesium acetate tetrahydrate as a Group 2 or 3 element compound to 30 g of ion-exchanged water and then stirring this solution with a homomixer T. K. ROBOMIX (manufactured by PRIMIX Corporation). Then, 0.44 g of 3-aminopropyltriethoxysilane (KBE-903 manufactured by Shin-Etsu Chemical Co., Ltd.) as a silane coupling agent was gradually added to the aqueous solution. This mixture was subsequently stirred for 5 hours to induce hydrolysis and a condensation reaction of the silane coupling agent, thereby producing a suspension containing a composite compound which contained magnesium and silicon.
Quantity
1.07 g
Type
reactant
Reaction Step One
[Compound]
Name
ion-exchanged
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.44 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
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0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods III

Procedure details

To a 4-liter beaker are charged 1890 g kerosene, 94 g (about 0.3 equiv.) dodecylbenzenesulfonic acid and 64 g (about 1.067 mole) glacial acetic acid. The contents are stirred until homogeneous. With stirrer on, 1250 g (about 21.44 moles) magnesium hydroxide is added followed by 218 g kerosene and 154 g sorbitan mono-oleate. A magnesium sulfonate and magnesium acetate are formed in situ. The mass is stirred for three hours. The viscosity of the mass is about 5000 cps. The magnesium content is calculated at about 14.2% for 3670 g total suspension. There was no separation of layers after 4 months of standing.
[Compound]
Name
kerosene
Quantity
1890 g
Type
reactant
Reaction Step One
Quantity
94 g
Type
reactant
Reaction Step One
Quantity
64 g
Type
reactant
Reaction Step One
Quantity
1250 g
Type
reactant
Reaction Step Two
[Compound]
Name
kerosene
Quantity
218 g
Type
reactant
Reaction Step Three
Quantity
154 g
Type
reactant
Reaction Step Four

Synthesis routes and methods IV

Procedure details

To the reactor of Example 1 were charged 150 g high-boiling hydrocarbon oil, 28.2 g naphthenic acids, and 3.0 g commercial technical grade magnesium hydroxide. The contents were agitated and heated to 200° C. The contents were cooled and 20.3 g (0.35 mole) commercial technical grade magnesium hydroxide was added. The contents were heated to 135° C. Acetic acid (42.0 g, 0.7 mole) was added dropwise while maintaining the temperature at 125°-135° C. to form magnesium acetate in situ. After all of the acetic acid was in, the contents were heated above 280° C. to remove water and decomposition products from the magnesium acetate formed in situ. The resulting product was bright and weighed 185.8 g. Upon centrifugation of 90-gram sample, the sediment was 0.1 g. The magnesium content of the bright supernatant liquid was calculated at about 5.2%; the conversion of commercial technical grade magnesium hydroxide to the fluid dispersed form of MgO was calculated at 98.5%.
[Compound]
Name
hydrocarbon
Quantity
150 g
Type
reactant
Reaction Step One
[Compound]
Name
naphthenic acids
Quantity
28.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
42 g
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Magnesium acetate
Reactant of Route 2
Magnesium acetate
Reactant of Route 3
Magnesium acetate
Reactant of Route 4
Magnesium acetate
Reactant of Route 5
Magnesium acetate
Reactant of Route 6
Magnesium acetate

Citations

For This Compound
129,000
Citations
D Filippou, N Katiforis, N Papassiopi… - Journal of Chemical …, 1999 - Wiley Online Library
… to elucidate the intrinsic mechanism of magnesia hydration in magnesium acetate solutions. To this end, the eþect of magnesium acetate is examined in more detail, while the eþect of …
Number of citations: 96 onlinelibrary.wiley.com
S Niu, K Han, C Lu, R Sun - Applied Energy, 2010 - Elsevier
… Thermal decomposition characteristic of calcium magnesium acetate (CMA), calcium acetate (CA) and magnesium acetate (MA) are investigated through thermogravimetric (TG) …
Number of citations: 64 www.sciencedirect.com
ME Aphane - 2007 - uir.unisa.ac.za
… The extent to which different experimental parameters (concentration of magnesium acetate… evaluated using magnesium acetate as a hydrating agent. Magnesium acetate was found to …
Number of citations: 47 uir.unisa.ac.za
…, Calcium Magnesium Acetate (CMA) for Highway … - 1991 - books.google.com
TRB Special Report 235-Highway Deicing: Comparing Salt and Calcium Magnisium Acetrate examines the total cost of salt and calcium magnesium acetate (CMA), including the …
Number of citations: 30 books.google.com
CA Strydom, EM Van Der Merwe… - Journal of thermal …, 2005 - akjournals.com
… Magnesium acetate can be used to increase the rate of hydration of MgO. The extents to … magnesium acetate, solution temperature and solid to liquid ratio of MgO to magnesium acetate…
Number of citations: 56 akjournals.com
EM Van der Merwe, C Strydom, A Botha - Journal of thermal analysis and …, 2004 - Springer
… magnesium oxide, the effect of magnesium acetate as hydrating agent was studied. The … magnesium acetate, solution temperature and solid to liquid ratio of MgO to magnesium acetate) …
Number of citations: 32 link.springer.com
JB Fein - Geochimica et Cosmochimica Acta, 1991 - Elsevier
The stabilities of Al-, Ca-, and Mg-acetate complexes were determined separately at 80C by measuring the solubilities of gibbsite, portlandite, and brucite as functions of acetate …
Number of citations: 101 www.sciencedirect.com
B Minofar, R Vácha, A Wahab… - The Journal of …, 2006 - ACS Publications
… in slab geometry of solutions of magnesium acetate and magnesium nitrate with mean … in our recent study of bulk solutions of magnesium acetate. Also note that ion clustering has …
Number of citations: 110 pubs.acs.org
ME Aphane, EM Van Der Merwe… - Journal of thermal analysis …, 2009 - Springer
… time intervals in both water and magnesium acetate. A thermogravimetric analysis (TG) … Mg(OH)2 obtained from hydration in magnesium acetate, and an optimum amount of 85% was …
Number of citations: 55 link.springer.com
J Adanez, LF De Diego, F Garcıa-Labiano - Fuel, 1999 - Elsevier
The calcination process of the calcium acetate (CA) and calcium magnesium acetate (CMA) was investigated as a previous step for coal gas desulfurisation during sorbent injection at …
Number of citations: 72 www.sciencedirect.com

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